Cas no 2757901-61-2 (Tert-butyl 2-(2-aminobutoxy)propanoate)

• Product Name: Tert-butyl 2-(2-aminobutoxy)propanoate
• CAS No: 2757901-61-2
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5815368
• PubChem ID: 165764181
• Update Time: 2025-05-23

Tert-butyl 2-(2-aminobutoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2757901-61-2
• EN300-37102355
• tert-butyl 2-(2-aminobutoxy)propanoate
• Tert-butyl 2-(2-aminobutoxy)propanoate

• Inchi： 1S/C11H23NO3/c1-6-9(12)7-14-8(2)10(13)15-11(3,4)5/h8-9H,6-7,12H2,1-5H3
• InChI Key： KAKPOUPUHWRZNJ-UHFFFAOYSA-N
• SMILES： O(C(C)C(=O)OC(C)(C)C)CC(CC)N

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-(2-aminobutoxy)propanoate

Tert-butyl 2-(2-aminobutoxy)propanoate (CAS No. 2757901-61-2): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 2-(2-aminobutoxy)propanoate, identified by the Chemical Abstracts Service Number (CAS No.) 2757901-61-2, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, particularly in the synthesis of novel bioactive molecules. The compound's structure, featuring a tert-butyl group and an amine-substituted butoxy moiety, suggests a versatile chemical profile that could be exploited for various biochemical interactions.

The structural framework of Tert-butyl 2-(2-aminobutoxy)propanoate consists of a propanoate ester linked to a butoxy group, which is further substituted with an amino group. This configuration imparts a balance of lipophilicity and hydrophilicity, making it a promising candidate for use in drug formulations designed to enhance bioavailability and target specificity. The presence of the amine functional group particularly stands out, as it can participate in hydrogen bonding and other interactions with biological targets, which is crucial for the design of pharmacophores.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high precision. Tert-butyl 2-(2-aminobutoxy)propanoate has emerged as a compound of interest in this context, primarily due to its ability to engage with various biomolecules. Studies have begun to explore its potential as an intermediate in the synthesis of more complex molecules that could serve as inhibitors or activators of specific enzymes and receptors. The tert-butyl group, while often used for steric stabilization in drug design, may also contribute to the compound's solubility and metabolic stability, making it an attractive candidate for further investigation.

One of the most exciting aspects of Tert-butyl 2-(2-aminobutoxy)propanoate is its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its ability to interact with proteins involved in disease pathways. For instance, preliminary studies have suggested that derivatives of this compound might be effective in modulating kinases and other enzymes implicated in cancer and inflammatory diseases. The amine-substituted butoxy moiety is particularly noteworthy, as it can be tailored to enhance binding affinity and selectivity towards specific biological targets.

The synthesis of Tert-butyl 2-(2-aminobutoxy)propanoate presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to streamline the synthetic pathway. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the final product, which is critical for biological activity.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study these systems at a molecular level. Tert-butyl 2-(2-aminobutoxy)propanoate fits into this landscape as a versatile building block for future therapeutics. Its unique structural properties make it suitable for use in a wide range of applications, from probe development to drug discovery. The compound's potential is further enhanced by its compatibility with various functionalization strategies, allowing researchers to modify its structure while retaining its core bioactive properties.

The future prospects for Tert-butyl 2-(2-aminobutoxy)propanoate are bright, with ongoing research aimed at uncovering new applications and refining its synthetic methodologies. Collaborative efforts between chemists and biologists are essential to fully realize its potential. By leveraging interdisciplinary approaches, scientists can harness the power of this compound to develop next-generation treatments for some of the most challenging diseases faced today.